Cas no 1021116-42-6 (3-bromo-N-(2,2,2-trifluoroethyl)aniline)

3-bromo-N-(2,2,2-trifluoroethyl)aniline structure
1021116-42-6 structure
Product Name:3-bromo-N-(2,2,2-trifluoroethyl)aniline
CAS No:1021116-42-6
MF:C8H7BrF3N
MW:254.047091722488
MDL:MFCD11153145
CID:5205284
PubChem ID:28581215
Update Time:2026-03-06

3-bromo-N-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-bromo-N-(2,2,2-trifluoroethyl)-
    • 3-bromo-N-(2,2,2-trifluoroethyl)aniline
    • WJBNMALBHZQVDS-UHFFFAOYSA-N
    • MFCD11153145
    • A1-32384
    • CS-0231290
    • F83131
    • 1021116-42-6
    • EN300-1077751
    • AKOS000254253
    • MDL: MFCD11153145
    • Inchi: 1S/C8H7BrF3N/c9-6-2-1-3-7(4-6)13-5-8(10,11)12/h1-4,13H,5H2
    • InChI Key: WJBNMALBHZQVDS-UHFFFAOYSA-N
    • SMILES: C1(NCC(F)(F)F)=CC=CC(Br)=C1

Computed Properties

  • Exact Mass: 252.97140g/mol
  • Monoisotopic Mass: 252.97140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12Ų

3-bromo-N-(2,2,2-trifluoroethyl)aniline Pricemore >>

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